Cas no 66193-87-1 (2-Amino-1,2-dihydroisoquinolin-1(2h)-one)

• Product Name: 2-Amino-1,2-dihydroisoquinolin-1(2h)-one
• CAS No: 66193-87-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 2156459
• PubChem ID: 12383218
• Update Time: 2025-05-22

2-Amino-1,2-dihydroisoquinolin-1(2h)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1,2-dihydroisoquinolin-1(2h)-one
• SCHEMBL306484
• 66193-87-1
• 2-amino-isoquinoline-1(2H)-one
• 2-aminoisoquinolin-1-one
• 2-Amino-1(2H)-isoquinolinone
• 2-Aminoisoquinolin-1(2H)-one
• KDZPPKQYVFWGGV-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O/c10-11-6-5-7-3-1-2-4-8(7)9(11)12/h1-6H,10H2
• InChI Key： KDZPPKQYVFWGGV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=CN1N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Amino-1,2-dihydroisoquinolin-1(2h)-one

2-Amino-1,2-dihydroisoquinolin-1(2H)-one (CAS No: 66193-87-1)

2-Amino-1,2-dihydroisoquinolin-1(2H)-one is a versatile and intriguing compound with the CAS registry number 66193-87-1. This compound belongs to the class of isoquinoline derivatives, which are known for their wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-Amino-1,2-dihydroisoquinolin-1(2H)-one consists of a fused bicyclic system with an amino group attached at the 2-position, making it a valuable intermediate in organic synthesis.

The synthesis of 2-Amino-1,2-dihydroisoquinolin-1(2H)-one typically involves multi-step processes that leverage the reactivity of isoquinoline precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the isoquinoline ring system under mild conditions. These methods not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

One of the most promising applications of 2-Amino-1,2-dihydroisoquinolin-1(2H)-one lies in its role as a building block for drug discovery. The compound's unique structure allows for functionalization at multiple positions, enabling the creation of diverse bioactive molecules. Recent studies have demonstrated its potential as a scaffold for developing inhibitors targeting various disease-related proteins. For example, derivatives of this compound have shown promise in modulating kinase activity, which is critical in cancer therapy.

In addition to its pharmaceutical applications, 2-Amino-1,2-dihydroisoquinolin-1(2H)-one has found utility in materials science. Its ability to form coordination complexes with metal ions makes it a candidate for designing novel materials with specific electronic properties. Researchers have investigated its use in creating metal-organic frameworks (MOFs) and other hybrid materials that could find applications in catalysis, sensing, and energy storage.

The physical properties of CAS No: 66193-87-1 are also worth noting. It exhibits a melting point of approximately 340°C and is sparingly soluble in common organic solvents. These characteristics make it suitable for various synthetic transformations where thermal stability and controlled reactivity are essential.

Recent studies have further elucidated the electrochemical properties of 2-Amino-1,2-dihydroisoquinolin-1(2H)-one, revealing its potential as an active material in organic electronics. Its ability to undergo redox processes under mild conditions suggests applications in batteries and supercapacitors. Moreover, its structural flexibility allows for easy modification to tailor electronic properties according to specific device requirements.

In conclusion, CAS No: 66193-87-1, or 2-Amino-1,2-dihydroisoquinolin-1(2H)-one, stands out as a multifaceted compound with significant potential across diverse fields. Its role as a key intermediate in organic synthesis combined with its versatile chemical properties positions it as an important molecule for future research and development.